Cas no 330551-80-9 (2-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile)

• Product Name: 2-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
• CAS No: 330551-80-9
• MF: C₂₆H₁₉ClN₂OS
• MW: 442.959863901138
• CID: 3071324
• PubChem ID: 1861692
• Update Time: 2025-04-21

2-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-chlorobenzyl)thio)-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
• 2-(((4-Chlorophenyl)methyl)thio)-4-(4-methoxyphenyl)-6-phenyl-3-pyridinecarbonitrile
• 2-(4-Chloro-benzylsulfanyl)-4-(4-methoxy-phenyl)-6-phenyl-nicotinonitrile
• CS-0332957
• Oprea1_849402
• AKOS000568201
• 2-[(4-chlorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile
• Oprea1_143968
• STK730540
• DTXSID501129298
• 2-[[(4-Chlorophenyl)methyl]thio]-4-(4-methoxyphenyl)-6-phenyl-3-pyridinecarbonitrile
• SR-01000426809
• SR-01000426809-1
• 2-[(4-chlorobenzyl)thio]-4-(4-methoxyphenyl)-6-phenylnicotinonitrile
• 330551-80-9
• 2-{[(4-CHLOROPHENYL)METHYL]SULFANYL}-4-(4-METHOXYPHENYL)-6-PHENYLPYRIDINE-3-CARBONITRILE
• 2-[(4-chlorobenzyl)sulfanyl]-4-(4-methoxyphenyl)-6-phenylpyridine-3-carbonitrile

• MDL： MFCD00825049
• Inchi： 1S/C26H19ClN2OS/c1-30-22-13-9-19(10-14-22)23-15-25(20-5-3-2-4-6-20)29-26(24(23)16-28)31-17-18-7-11-21(27)12-8-18/h2-15H,17H2,1H3
• InChI Key： PVTJDUKPZSKMBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 442.0906621Da
• Monoisotopic Mass: 442.0906621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 71.2Ų